Cas no 614-94-8 (4-Methoxy Benzene-1,3-diamine Dihydrochloride)

• Product Name: 4-Methoxy Benzene-1,3-diamine Dihydrochloride
• CAS No: 614-94-8
• MF: C₇H₁₂Cl₂N₂O
• MW: 211.088979721069
• MDL: MFCD00054337
• CID: 503495
• PubChem ID: 87566819
• Update Time: 2025-06-08

4-Methoxy Benzene-1,3-diamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,4-methoxy-, hydrochloride (1:2)
• 2,4-Diaminoanisole Dihydrochloride
• 4-methoxybenzene-1,3-diamine,dihydrochloride
• 4-Methoxy-m-phenylenediaminedihydrochloride
• 1,3-Benzenediamine,4-methoxy-,dihydrochloride
• 2,3-DIPHENYL-1,2,3,4-TETRAHYDRO-QUINOXALINE-5-CARBOXYLIC ACID
• 4-METHOXY-1,3-BENZENEDIAMINE DIHYDROCHLORIDE
• m-Phenylenediamine,4-methoxy-,dihydrochloride
• 4-Methoxy-1,3-phenylenediamine Dihydrochloride
• 3-benzenediamine, 4-methoxy- dihydrochloride
• 4-methoxy-m-phenylenediammonium dichloride
• 4-methoxybenzene-1,3-diamine dihydrochloride
• 4MYJ0JWO6G
• m-Phenylenediamine, 4-methoxy-, dihydrochloride
• 1,3-Benzenediamine, 4-methoxy-, dihydrochloride
• 1,3-Benzenediamine, 4-methoxy-, hydrochloride (1:2)
• 4-methoxybenzene-1,3-diamine;dihydrochloride
• 2,4-DIAMINOANISOLEDIHYDROCHLORIDE
• 2,4-Diaminoanisole diHCl
• EOS523
• KS
• 614-94-8
• 2,4 DIAMINOANISOLE DIHYDROCHLORIDE
• 2,4-DIAMINOANISOLE DIHYDROCHLORIDE [HSDB]
• AS-46679
• D0074
• 4-Methoxy-m-phenylenediamine dihydrochloride
• FNGHHDCBSVSOOI-UHFFFAOYSA-N
• SB79190
• SCHEMBL2798144
• UNII-4MYJ0JWO6G
• 2,4-Diaminoanisole hydrochloride
• MFCD00054337
• CS-0315762
• DTXCID3043029
• AKOS027327461
• NSC 4676
• HSDB 6240
• E10142
• DTXSID1060637
• 1,3Benzenediamine, 4methoxy, dihydrochloride
• mPhenylenediamine, 4methoxy, dihydrochloride
• 4-methoxybenzene-1,3-diaminedihydrochloride
• NSC-4676
• Q27260179
• 4-methoxy benzene-1,3-diamine 2hcl
• 4Methoxy1,3benzenediamine dihydrochloride
• DB-053907
• 4-Methoxy Benzene-1,3-diamine Dihydrochloride

• MDL： MFCD00054337
• Inchi： 1S/C7H10N2O.2ClH/c1-10-7-3-2-5(8)4-6(7)9;;/h2-4H,8-9H2,1H3;2*1H
• InChI Key： FNGHHDCBSVSOOI-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC(=CC=1N)N

Computed Properties

• Exact Mass: 210.03300
• Monoisotopic Mass: 210.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 61.3

Experimental Properties

• Melting Point: 67-68 deg C
• Boiling Point: 305.9°C at 760 mmHg
• Flash Point: 164.6°C
• PSA: 61.27000
• LogP: 3.62600

4-Methoxy Benzene-1,3-diamine Dihydrochloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：ST2693000
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 4-Methoxy Benzene-1,3-diamine Dihydrochloride

4-Methoxy Benzene-1,3-diamine Dihydrochloride (CAS No. 614-94-8): An Overview and Recent Advances

4-Methoxy Benzene-1,3-diamine Dihydrochloride (CAS No. 614-94-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-Amino-4-methoxybenzeneamine dihydrochloride, is a derivative of aniline and has gained attention due to its unique chemical properties and potential therapeutic applications.

The chemical structure of 4-Methoxy Benzene-1,3-diamine Dihydrochloride consists of a benzene ring substituted with a methoxy group at the para position and two amino groups at the ortho and meta positions. The presence of these functional groups imparts specific reactivity and solubility characteristics, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

Recent studies have highlighted the potential of 4-Methoxy Benzene-1,3-diamine Dihydrochloride in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the use of this compound as a scaffold for designing potent inhibitors of protein-protein interactions (PPIs). The researchers found that derivatives of 4-Methoxy Benzene-1,3-diamine Dihydrochloride exhibited high binding affinity to specific PPI interfaces, suggesting their potential as therapeutic agents for diseases involving aberrant PPIs.

In another study, published in the European Journal of Medicinal Chemistry in 2021, scientists explored the antitumor activity of 4-Methoxy Benzene-1,3-diamine Dihydrochloride-based compounds. The results showed that these derivatives effectively inhibited the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was attributed to the disruption of key signaling pathways involved in cell proliferation and survival.

The synthetic accessibility of 4-Methoxy Benzene-1,3-diamine Dihydrochloride has also been a focus of recent research. A novel synthetic route was reported in Organic Letters in 2020, which utilized a one-pot multicomponent reaction to efficiently produce this compound with high yield and purity. This method not only simplifies the synthesis process but also reduces the environmental impact by minimizing waste generation.

Beyond its applications in drug discovery, 4-Methoxy Benzene-1,3-diamine Dihydrochloride has shown promise in other areas such as materials science. A study published in Advanced Materials in 2021 demonstrated the use of this compound as a building block for constructing conductive polymers with tunable electronic properties. These polymers have potential applications in organic electronics and energy storage devices.

The safety profile of 4-Methoxy Benzene-1,3-diamine Dihydrochloride is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity when used within recommended concentrations. However, proper handling and storage practices are essential to ensure workplace safety and compliance with regulatory guidelines.

In conclusion, 4-Methoxy Benzene-1,3-diamine Dihydrochloride (CAS No. 614-94-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further exploration and development. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.